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Compound of Interest

Compound Name: P-3FAX-Neu5Ac

Cat. No.: B560327

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling P-3FAX-Neu5Ac. The following procedures are

designed to ensure a safe laboratory environment, proper handling, and compliant disposal of

this cell-permeable sialic acid analog.

Chemical and Physical Properties:

P-3FAX-Neu5Ac is a sialic acid analog and a sialyltransferase inhibitor.[1][2] It is a cell-

permeable compound that undergoes intracellular deacetylation to inhibit sialyltransferases.[3]

This inhibition can abolish the expression of sialyl Lewis X on cells and reduce E-selectin and

P-selectin binding.[3]
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Property Value Source

Molecular Weight 551.47 g/mol [4][5]

Formula C₂₂H₃₀FNO₁₄ [3][5]

Appearance White solid [6]

Purity ≥97% (HPLC) [3][4]

CAS Number 117405-58-0 [3][4]

Solubility Data:

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 55.15 100

Ethanol 27.57 50

Data from Tocris Bioscience.[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for P-3FAX-Neu5Ac is not publicly available,

guidance for structurally similar neuraminic acid derivatives suggests that the primary hazards

include potential eye, skin, and respiratory tract irritation.[7][8] Therefore, the following PPE is

mandatory when handling P-3FAX-Neu5Ac.
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Protection Type Equipment Specification Purpose

Eye/Face Protection Safety Goggles

Conforming to EN 166

(EU) or NIOSH (US)

standards.[9]

Protects against dust,

splashes, and vapors.

Face Shield
To be worn over

safety goggles.

Recommended when

there is a risk of

significant splash

hazard.[9]

Skin Protection Gloves

Chemical-resistant

gloves (e.g., nitrile,

neoprene, or PVC).[7]

[10]

Prevents skin contact.

Gloves must be

inspected before use

and changed

immediately upon

contamination.

Lab Coat/Protective

Clothing

Standard laboratory

coat.

Protects skin and

personal clothing from

contamination.[7]

Respiratory Protection Dust Mask/Respirator

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[7]

Required when

handling the solid

form outside of a fume

hood or if dust is

generated.

Engineering Controls: Whenever possible, handle P-3FAX-Neu5Ac in a chemical fume hood to

minimize inhalation exposure. A safety shower and eye wash station should be readily

accessible.[7]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is critical for minimizing risks.

1. Preparation and Reconstitution:

Before handling, ensure all required PPE is correctly worn.
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Weigh the solid P-3FAX-Neu5Ac in a chemical fume hood or a ventilated balance enclosure.

To prepare a stock solution, slowly add the desired solvent (e.g., DMSO or ethanol) to the

vial containing the compound.[4]

Cap the vial and vortex gently until the solid is completely dissolved.

For storage, it is recommended to aliquot the reconstituted solution into smaller volumes to

avoid repeated freeze-thaw cycles.[6]

2. Storage of Stock Solutions:

Store the solid compound and stock solutions at -20°C.[3][4]

Some suppliers suggest that stock solutions are stable for up to 3 months at -70°C.[6]

3. Experimental Use:

When using the compound in cell culture or other experiments, perform all dilutions and

additions within a biological safety cabinet to maintain sterility and operator safety.

Avoid generating aerosols.

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand, or earth).

Collect the absorbed material into a suitable, labeled container for chemical waste.

Clean the spill area thoroughly with a suitable detergent and water.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

5. Disposal Plan:
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All waste materials contaminated with P-3FAX-Neu5Ac, including empty vials, pipette tips,

and absorbent materials, must be disposed of as chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not

discharge into drains.[7]

Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling P-3FAX-
Neu5Ac.
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P-3FAX-Neu5Ac Handling and Safety Workflow

Preparation

Experimentation

Cleanup & Disposal

Start: Obtain P-3FAX-Neu5Ac

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Weigh Solid in
Fume Hood

Reconstitute with
Solvent (e.g., DMSO)

Aliquot and Store
Stock Solution at -20°C

Work in Biosafety Cabinet

Perform Experimental
Dilutions and Additions

Spill?

Absorb and Clean Spill

Yes

Dispose of Contaminated
Waste as Chemical Waste

No

Remove PPE Correctly

Wash Hands Thoroughly

Engineering Controls:
Fume Hood, Eyewash, Safety Shower

Click to download full resolution via product page

Caption: Workflow for safe handling of P-3FAX-Neu5Ac.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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